Cas no 112037-77-1 (3,4-dimethyl-1-phenylheptane-1,5-dione)

• Product Name: 3,4-dimethyl-1-phenylheptane-1,5-dione
• CAS No: 112037-77-1
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 2607906
• PubChem ID: 13778373
• Update Time: 2025-04-21

3,4-dimethyl-1-phenylheptane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-1-phenylheptane-1,5-dione
• 112037-77-1
• DTXSID70549158

• Inchi： 1S/C15H20O2/c1-4-14(16)12(3)11(2)10-15(17)13-8-6-5-7-9-13/h5-9,11-12H,4,10H2,1-3H3
• InChI Key： VZQWKPGDKFJCMT-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C)C(C)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 232.146329876Da
• Monoisotopic Mass: 232.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.1Ų